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Compound of Interest

Compound Name: (2-Pyridyldithio)-PEG2-Boc

Cat. No.: B604961 Get Quote

(2-Pyridyldithio)-PEG2-Boc is a heterobifunctional crosslinker integral to the fields of

bioconjugation and drug delivery. Its unique structure allows for the covalent linkage of

molecules, facilitating the creation of advanced therapeutic and diagnostic agents.

This guide provides an overview of the core physicochemical properties of (2-Pyridyldithio)-
PEG2-Boc and a general framework for its application in scientific research.

Core Physicochemical Data
The fundamental properties of (2-Pyridyldithio)-PEG2-Boc are summarized below. This data

is essential for accurate experimental design, including reaction stoichiometry and analytical

characterization.

Property Value

Molecular Weight 359.5 g/mol [1]

Molecular Formula C₁₆H₂₅NO₄S₂[1]

CAS Number 2144777-73-9[1]

Purity ≥95%[1]

Storage Condition -20°C, sealed, dry[1]
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Applications in Bioconjugation
(2-Pyridyldithio)-PEG2-Boc is a valuable tool in creating targeted therapeutics and other

complex biomolecular constructs.[1] Its utility stems from its bifunctional nature:

Pyridyldithio Group: This functional group reacts specifically with free thiol (sulfhydryl)

groups, such as those found in cysteine residues of proteins, to form a stable disulfide bond.

This bond is cleavable under reducing conditions, allowing for the controlled release of

conjugated molecules within a cellular environment.

Boc-Protected Amine Group: The tert-butoxycarbonyl (Boc) protecting group on the amine

provides stability during synthesis and storage.[1] It can be removed under acidic conditions

to reveal a primary amine, which can then be conjugated to other molecules, for example,

through amide bond formation with a carboxyl group.

PEG2 Spacer: The short polyethylene glycol (PEG) spacer enhances the solubility of the

molecule and the resulting conjugate in aqueous buffers, while also reducing potential steric

hindrance between the conjugated molecules.[1]

This molecule is frequently used in the development of antibody-drug conjugates (ADCs),

where a cytotoxic drug is linked to a monoclonal antibody that targets a specific cancer cell

type. It is also used in attaching molecules to nanoparticles or proteins for various biomedical

applications.[1]

Experimental Workflow: General Bioconjugation
Strategy
The following diagram illustrates a typical experimental workflow for utilizing (2-Pyridyldithio)-
PEG2-Boc to conjugate a protein (containing a free thiol) to a small molecule drug (containing

a carboxyl group).
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Step 1: Boc DeprotectionStep 2: Small Molecule Activation & Conjugation

Step 3: Protein Conjugation
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Figure 1. General workflow for a two-step bioconjugation using (2-Pyridyldithio)-PEG2-Boc.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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